5-Bromo-3-cyclopropyl-isoxazole
Overview
Description
5-Bromo-3-cyclopropyl-isoxazole is a chemical compound with the CAS Number: 1187933-05-6 and a molecular weight of 188.02 . It is a type of isoxazole, which is a five-membered heterocyclic moiety commonly found in many commercially available drugs .
Synthesis Analysis
Isoxazoles can be synthesized via different pathways using both homogeneous as well as heterogeneous catalysts . The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .Molecular Structure Analysis
The linear formula of 5-Bromo-3-cyclopropyl-isoxazole is C6H6BrNO . Isoxazole is a five-membered heterocyclic pharmacophore widely used as a crucial moiety in drug discovery research .Scientific Research Applications
Synthesis and Chemical Properties
Isoxazole compounds, including derivatives similar to "5-Bromo-3-cyclopropyl-isoxazole," have been the subject of extensive research due to their versatile chemical properties and potential applications. Studies have developed methods for the regioselective synthesis of isoxazoles, exploring the utility of these compounds as building blocks in organic synthesis and potential pharmacological agents.
A study on the synthesis of 5-(fluoroalkyl)isoxazole building blocks through regioselective reactions of functionalized halogenoximes highlights the significance of isoxazole derivatives in chemical synthesis. The research presents a one-pot metal-free cycloaddition method for preparing 5-trifluoromethylisoxazoles, demonstrating the potential of these compounds for large-scale preparation and functionalization (Chalyk et al., 2019).
Another study focuses on the divergent synthesis of fully substituted isoxazoles and spiro-fused pyrazolin-5-ones from cyclopropyl oximes. This research outlines a method for synthesizing substituted isoxazoles via a ring-opening and intramolecular cyclization process, underscoring the adaptability of isoxazole frameworks in creating diverse chemical structures (Fu et al., 2011).
Biological Activity
The biological activity of isoxazole derivatives has been a key area of interest, with studies investigating their antimicrobial, antitubercular, and herbicidal properties. These investigations highlight the potential therapeutic and agricultural applications of isoxazole compounds.
Research on 3-aryl-5-(3'-bromo/chlorophenyl)isoxazole derivatives examines their antitubercular and antimicrobial activities. The study presents a synthesis method for these derivatives and evaluates their biological activity, indicating the potential of isoxazole derivatives in developing new antimicrobial agents (Popat et al., 2004).
A study on the herbicidal activity of N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides, designed based on the structures of isoxaflutole and other herbicides, demonstrates the utility of isoxazole derivatives in agricultural applications. The research highlights the synthesis of these compounds and their efficacy in inhibiting weed growth, suggesting the versatility of isoxazole compounds in herbicide development (Sun et al., 2020).
Future Directions
The future directions for the research and development of isoxazoles, including 5-Bromo-3-cyclopropyl-isoxazole, involve the development of new eco-friendly synthetic strategies . It is also important to develop alternate metal-free synthetic routes due to the drawbacks of metal-catalyzed reactions .
properties
IUPAC Name |
5-bromo-3-cyclopropyl-1,2-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO/c7-6-3-5(8-9-6)4-1-2-4/h3-4H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRTZMQMBGMFQFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NOC(=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301299843 |
Source
|
| Record name | Isoxazole, 5-bromo-3-cyclopropyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301299843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-cyclopropyl-1,2-oxazole | |
CAS RN |
1263378-59-1 |
Source
|
| Record name | Isoxazole, 5-bromo-3-cyclopropyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1263378-59-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Isoxazole, 5-bromo-3-cyclopropyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301299843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-bromo-3-cyclopropyl-1,2-oxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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